Cas no 1026039-34-8 (2-Amino-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Amino-6-(trifluoromethyl)nicotinonitrile
• CAS No: 1026039-34-8
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• MDL: MFCD11106702
• CID: 1031970
• Update Time: 2025-05-26

2-Amino-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethyl)nicotinonitrile
• 2-amino-6-trifluoromethyl-nicotinonitrile
• AG-L-59721
• AK123523
• CTK7C8270
• KB-228016
• RP24716
• 2-AMINO-6-(TRIFLUOROMETHYL)PYRIDINE-3-CARBONITRILE
• 0636AA
• ST2404140
• 3-Pyridinecarbonitrile, 2-amino-6-(trifluoromethyl)-

• MDL： MFCD11106702
• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-2-1-4(3-11)6(12)13-5/h1-2H,(H2,12,13)
• InChI Key： MFPSSYSUIOLNLO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 62.7

Experimental Properties

• Boiling Point: 271.1±40.0°C at 760 mmHg

2-Amino-6-(trifluoromethyl)nicotinonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Amino-6-(trifluoromethyl)nicotinonitrile

Introduction to 2-Amino-6-(trifluoromethyl)nicotinonitrile (CAS No. 1026039-34-8)

2-Amino-6-(trifluoromethyl)nicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1026039-34-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nicotinamide derivatives family, characterized by its unique structural features, including an amino group at the 2-position and a trifluoromethyl substituent at the 6-position of the pyridine ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This modification is frequently employed in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy. In recent years, there has been a surge in research focused on trifluoromethyl-containing compounds, driven by their demonstrated success in drug development pipelines across multiple therapeutic areas.

2-Amino-6-(trifluoromethyl)nicotinonitrile serves as a versatile building block for synthesizing more complex molecules. Its nitrile group provides a reactive site for further functionalization, enabling the construction of heterocyclic scaffolds that are prevalent in biologically active compounds. The compound’s pyridine core is also a privileged structure in drug design, often found in kinase inhibitors, antiviral agents, and other therapeutic entities.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel compounds with potential therapeutic value. 2-Amino-6-(trifluoromethyl)nicotinonitrile has been explored in virtual screening campaigns to identify hits against various biological targets. Its structural motif has shown promise in interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory agents.

In the realm of agrochemicals, derivatives of nicotinamide have long been recognized for their role as plant growth regulators and defense compounds. The introduction of electron-withdrawing groups such as nitriles and trifluoromethyl substituents can modulate the bioactivity of these compounds, leading to enhanced efficacy against pests and pathogens. 2-Amino-6-(trifluoromethyl)nicotinonitrile could be a precursor to novel agrochemicals that offer improved environmental safety and performance.

The synthesis of 2-Amino-6-(trifluoromethyl)nicotinonitrile typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps often include halogenation followed by nucleophilic substitution or cyanation reactions to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

From a regulatory perspective, 2-Amino-6-(trifluoromethyl)nicotinonitrile is subject to standard chemical safety protocols due to its reactivity and potential health effects. While not classified as a hazardous material under typical usage scenarios, proper handling procedures are essential to ensure worker safety and environmental protection. Documentation of its chemical properties, including solubility, stability, and toxicity data, is crucial for compliance with regulatory requirements.

The pharmaceutical industry continues to explore novel analogs of nicotinamide derivatives for their potential as therapeutics. The structural features of 2-Amino-6-(trifluoromethyl)nicotinonitrile make it an attractive scaffold for drug discovery efforts targeting neurological disorders, cancer, and infectious diseases. Collaborative research initiatives between academia and industry are leveraging this compound as a starting point for developing next-generation drugs with improved pharmacological profiles.

In conclusion,2-Amino-6-(trifluoromethyl)nicotinonitrile (CAS No. 1026039-34-8) represents a significant compound in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity make it a valuable tool for researchers seeking to develop innovative solutions for complex biological challenges. As methodologies for drug discovery continue to evolve, this compound is poised to play an increasingly important role in advancing therapeutic interventions.